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Compound of Interest

Compound Name:
(4-Bromophenyl)(2,2-

diethoxyethyl)sulfane

Cat. No.: B1339859 Get Quote

Technical Guide: (4-Bromophenyl)(2,2-
diethoxyethyl)sulfane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical properties of (4-
Bromophenyl)(2,2-diethoxyethyl)sulfane. Due to the limited availability of published research

on this specific compound, this document focuses on its fundamental molecular characteristics.

Information regarding detailed experimental protocols, biological activities, or associated

signaling pathways is not available in the current scientific literature.

Chemical Identity and Properties
(4-Bromophenyl)(2,2-diethoxyethyl)sulfane is an organic compound containing a

bromophenyl group, a sulfur atom (thioether), and a diethoxyethyl group. Its chemical structure

suggests it may serve as a building block in organic synthesis, potentially for the introduction of

the 4-bromophenylthio moiety or as a precursor for compounds with masked aldehyde

functionalities.

Quantitative Data Summary
The key quantitative data for (4-Bromophenyl)(2,2-diethoxyethyl)sulfane are summarized in

the table below for easy reference.
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Property Value Citations

Molecular Formula C₁₂H₁₇BrO₂S [1][2][3][4][5]

Molecular Weight 305.23 g/mol [1][3][4][5]

Boiling Point 344.87°C at 760 mmHg [2]

Form Liquid [2]

Purity Typically ≥95.0% [1]

CAS Number 96804-05-6 [1][2][3]

Experimental Information
A thorough review of scientific databases and literature did not yield specific, peer-reviewed

experimental protocols for the synthesis or application of (4-Bromophenyl)(2,2-
diethoxyethyl)sulfane. The compound is commercially available from several suppliers for

research purposes.[1][6]

Proposed Synthesis Workflow
Based on general principles of organic chemistry, a plausible synthetic route to (4-
Bromophenyl)(2,2-diethoxyethyl)sulfane could involve the nucleophilic substitution reaction

between 4-bromothiophenol and 2-bromo-1,1-diethoxyethane. This reaction would likely be

carried out in the presence of a base to deprotonate the thiophenol, thus activating it as a

nucleophile.

The logical workflow for this proposed synthesis is depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(4-Bromophenyl)(2,2-diethoxyethyl)sulfane molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339859#4-bromophenyl-2-2-diethoxyethyl-sulfane-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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